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Metabolite Identification and physicochemical
Properties

The search results clarify the identity of two closely related compounds. The metabolite you inquired about,

Avocadene 1-acetate, is recorded in the FooDB with the identifier FDB003038 [1]. A related compound,

Avocadyne 1-acetate (FDB003043), was also identified [2].

The following table compares their core chemical structures and properties based on database records [1] [2].

Property Avocadene 1-acetate (FDB003038) Avocadyne 1-acetate (FDB003043)

Common
Name

Avocadene 1-acetate Avocadyne 1-acetate

IUPAC Name 2,4-dihydroxyheptadec-16-en-1-yl
acetate

2,4-dihydroxyheptadec-16-yn-1-yl
acetate

Chemical
Formula

C19H36O4 C19H34O4
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Property Avocadene 1-acetate (FDB003038) Avocadyne 1-acetate (FDB003043)

Molecular
Weight

328.4867 g/mol 326.4709 g/mol

CAS Registry
Number

24607-09-8 24607-06-5

Chemical
Class

Long-chain fatty alcohols Long-chain fatty alcohols

Structure Key
Feature

16-carbon chain with a terminal double
bond (CCCCCCCCCCCC=C)

16-carbon chain with a terminal triple
bond (CCCCCCCCCCCC#C)

Melting Point 58-59°C 73°C

Optical
Rotation

[α]D
25 -6.7 (CHCl3) [α]D

25 -4.6 (CHCl3)

The table below summarizes predicted physicochemical and pharmacokinetic properties [1] [2].

Property
Avocadene 1-acetate
(Predicted)

Avocadyne 1-acetate
(Predicted)

Water Solubility 0.0034 g/L 0.011 g/L

logP (Partition Coefficient) 4.74 4.51

pKa (Strongest Acidic) 14.3 14.3

Number of Hydrogen Bond
Donors

2 2

Number of Hydrogen Bond
Acceptors

3 3

Polar Surface Area 66.76 Å² 66.76 Å²

Rule of Five Compliance Yes Yes
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Analytical Data and Experimental Considerations

The FooDB records provide mass spectrometry (MS) data for both compounds, which is critical for

metabolite identification [1] [2].

Avocadene 1-acetate: Predicted GC-MS and LC-MS/MS spectra are available [1].

Avocadyne 1-acetate: Both predicted and experimentally derived LC-MS/MS spectra are available,
including data from linear ion trap instruments in both positive and negative modes [2].

For experimental workflows, the published characterization of the human serum metabolome provides a

robust methodological reference. That study used a multi-platform approach combining NMR, GC-MS, and

LC-MS to achieve broad metabolome coverage [3]. You can adapt this general workflow:
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A general metabolomics workflow for metabolite identification, adaptable for avocadene 1-acetate studies

[3].

Research Context and Suggested Next Steps

The available data is primarily foundational. To build a complete profile for drug development, the following

areas require further investigation:

Biological Pathways: No specific signaling or metabolic pathways for avocadene 1-acetate were

identified. General resources like KEGG [4] can be consulted for related pathways once a biological
activity is discovered.

Metabolism Prediction: Tools like BioTransformer can be used for in silico prediction of potential
human microbial and environmental metabolites of this compound [5].

Expanding Literature Search: Given the limited number of published articles noted in the database
records [1] [2], a thorough review of recent scientific literature is crucial to find any new studies on its

bioactivity, mechanisms, or potential therapeutic applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b614398#avocadene-1-acetate-hmdb0031043-metabolite-

identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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